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Compound of Interest

Compound Name: Isodecyl diphenyl phosphite

Cat. No.: B1588780 Get Quote

This in-depth technical guide provides a comprehensive analysis of the critical physical

properties of Isodecyl Diphenyl Phosphite (IDPP), with a specific focus on its melting and

boiling points. Tailored for researchers, scientists, and professionals in drug development and

polymer science, this document synthesizes technical data with field-proven insights to ensure

a thorough understanding of this key industrial chemical.

Introduction to Isodecyl Diphenyl Phosphite
Isodecyl diphenyl phosphite (CAS No. 26544-23-0) is a versatile organophosphorus

compound widely utilized as a secondary antioxidant and processing stabilizer. Its primary role

is to protect polymers from thermal degradation during high-temperature processing by

decomposing hydroperoxides and scavenging free radicals. The efficacy and safe handling of

IDPP are intrinsically linked to its physical properties, particularly its thermal characteristics.

Core Physical Properties: A Quantitative Overview
The physical state and thermal behavior of Isodecyl Diphenyl Phosphite are defining

characteristics for its storage, handling, and performance in various applications.

Physical State and Appearance
At ambient temperature (25 °C), Isodecyl Diphenyl Phosphite is a clear, colorless to light

yellow liquid.[1] This liquid state facilitates its seamless integration into polymer melts and

solutions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1588780?utm_src=pdf-interest
https://www.benchchem.com/product/b1588780?utm_src=pdf-body
https://www.benchchem.com/product/b1588780?utm_src=pdf-body
https://www.benchchem.com/product/b1588780?utm_src=pdf-body
https://www.benchchem.com/product/b1588780?utm_src=pdf-body
https://www.benchchem.com/product/b1588780?utm_src=pdf-body
https://vestachem.com/chemicals/isodecyl-diphenyl-phosphite/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermal Properties: Melting and Boiling Points
A precise understanding of the melting and boiling points of IDPP is crucial for defining its

processing window and assessing its thermal stability.

Melting Point (Pour Point): As a liquid at room temperature, the term "melting point" is more

accurately described as a pour point or freezing point. Isodecyl Diphenyl Phosphite has a

very low pour point, ensuring it remains in a liquid state under typical storage and processing

conditions. The pour point is reported to be below -50°C.[2][3]

Boiling Point: Isodecyl Diphenyl Phosphite is a high-boiling point liquid. To prevent thermal

decomposition at elevated temperatures, the boiling point is typically reported at reduced

pressure. Reports indicate that it decomposes at 245°C at a pressure of 10 mm Hg (1,330

Pa).[2][3] An estimated boiling point at atmospheric pressure (760 mmHg) is 418.584°C,

though decomposition would occur before this temperature is reached.

Table 1: Summary of Key Physical Properties

Property Value Units Notes

CAS Number 26544-23-0 N/A

Molecular Formula C22H31O3P N/A

Molecular Weight 374.45 g/mol

Appearance
Clear, colorless to

light yellow liquid
N/A At 25 °C

Pour Point < -50 °C [2][3]

Boiling Point Decomposes at 245 °C
At 10 mmHg (1,330

Pa)[2][3]

Flash Point > 200 °F [4]

Specific Gravity 1.074 g/cm³ At 25 °C[4]

Experimental Determination of Thermal Properties
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The accurate determination of melting and boiling points is governed by standardized

methodologies. The following protocols represent best practices in the field, ensuring

reproducibility and reliability of the data.

Protocol: Determination of Pour Point (ASTM D97)
The pour point is a critical parameter for liquid substances, indicating the lowest temperature at

which the material will flow under specified conditions. This test is essential for determining the

practical lower temperature limit for storage and handling. The causality behind this

experimental choice is to simulate cold-weather conditions and ensure the material's

pumpability and flowability.

Methodology:

Sample Preparation: The specimen is heated to a specified temperature to remove any

thermal memory.

Cooling: The sample is placed in a test jar and cooled at a controlled rate in a cooling bath.

Observation: At intervals of 3°C, the jar is removed and tilted to observe any movement of

the specimen.

Endpoint Determination: The pour point is the lowest temperature at which movement of the

specimen is observed, to which 3°C is added.[5][6][7][8]

This self-validating system provides a conservative and reliable measure for practical

applications.
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Caption: Workflow for Pour Point Determination (ASTM D97).

Protocol: Determination of Boiling Point (OECD
Guideline 103)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For substances like Isodecyl Diphenyl Phosphite that

may decompose at high temperatures, the boiling point is determined at reduced pressure.
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Methodology:

Apparatus Setup: A suitable apparatus, such as an ebulliometer or a dynamic method setup,

is used.[9][10]

Sample Introduction: The substance is introduced into the apparatus.

Heating and Pressure Control: The sample is heated, and the pressure is carefully controlled

at the desired level (e.g., 10 mmHg).

Boiling Point Measurement: The temperature at which the liquid boils freely under the

controlled pressure is recorded as the boiling point.[9][10][11]

The choice of this method is dictated by the need to obtain a boiling point without inducing

thermal decomposition, thus providing a true measure of its volatility under specific conditions.
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Caption: Workflow for Boiling Point Determination (OECD 103).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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